6-[3-(Benzimidazol-1-yl)azetidin-1-yl]-5-chloropyridine-3-carbonitrile

• IUPAC Name: 6-[3-(benzimidazol-1-yl)azetidin-1-yl]-5-chloropyridine-3-carbonitrile
• InChI: InChI=1S/C16H12ClN5/c17-13-5-11(6-18)7-19-16(13)21-8-12(9-21)22-10-20-14-3-1-2-4-15(14)22/h1-5,7,10,12H,8-9H2
• InChI Key: YHYWEKAKFOQHHA-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=C(C=C(C=N2)C#N)Cl)N3C=NC4=CC=CC=C43
• Molecular Formula: C16H12ClN5
• Molecular Weight: 309.75 g/mol
• CAS No.: 2380088-74-2

Description

The compound “6-[3-(Benzimidazol-1-yl)azetidin-1-yl]-5-chloropyridine-3-carbonitrile” is a complex organic molecule that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is a part of many biologically active molecules.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves two steps: first, the construction of a desired benzene ring-containing 1–2 diamino groups, followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a benzimidazole ring system fused with an azetidine ring and a pyridine ring. The benzimidazole moiety is a bicyclic heterocyclic compound where a benzene ring is fused to the 4 and 5 positions of an imidazole ring.

Future Directions

The future directions for research on “6-[3-(Benzimidazol-1-yl)azetidin-1-yl]-5-chloropyridine-3-carbonitrile” and similar compounds could involve further exploration of their pharmacological activities and potential applications in medicine. The synthesis of new compounds with antimicrobial and antiviral properties is a central objective today in the context of the COVID-19 pandemic.